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Compound of Interest

Compound Name: Conolidine

Cat. No.: B15126589

For researchers, scientists, and drug development professionals, ensuring safe handling of
novel compounds like Conolidine is paramount. This guide provides essential procedural
information for the safe operational use and disposal of Conolidine in a laboratory setting,
based on available safety data and best practices for handling potent chemical compounds.

Chemical and Safety Data

While a comprehensive Safety Data Sheet (SDS) for Conolidine is not widely available,
existing data provides insight into its chemical properties and potential hazards. This
information is crucial for risk assessment and the implementation of appropriate safety controls.

Identifier Value Reference
Chemical Name Conolidine [1112]
Synonyms (+)-Conolidine, (+)-Ervaticine [1]

CAS Number 100414-81-1 [1]
Molecular Formula C17H18N20 [1112]
Molecular Weight 266.34 g/mol [1][2][3]
Appearance White to beige powder [1]
Solubility DMSO: >2 mg/mL, clear [1]

Storage Temperature -10 to -25°C [1]
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Hazard Information Details Reference
GHS Pictogram GHSO07 (Exclamation Mark) [1]
Signal Word Warning [1]
Hazard Statement H302: Harmful if swallowed [1]
. P264, P270, P301 + P312,
Precautionary Statements [1]
P501
Hazard Classification Acute Toxicity 4 (Oral) [1]

Potential Side Effects

Nausea, dizziness, digestive

problems

Personal Protective Equipment (PPE)

Given that Conolidine is a potent, powdered alkaloid that is harmful if swallowed, a

comprehensive PPE protocol is essential to minimize exposure. The following

recommendations are based on best practices for handling hazardous drugs and chemicals in

a laboratory setting.
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PPE Component

Specification

Purpose

Reference

Hand Protection

Double-gloving with
powder-free nitrile
gloves tested to ASTM
D6978 standard.

To prevent skin
contact and
absorption. The outer
glove should be
removed after
handling and before

leaving the work area.

(516171

Eye and Face

Protection

Safety glasses with
side shields or
chemical splash
goggles. A full-face
shield is
recommended when
there is a risk of

splashes.

To protect eyes and
face from airborne
particles and

splashes.

[5]i8]

Respiratory Protection

For handling small
quantities in a well-
ventilated area or a
chemical fume hood,
a surgical mask may
be sufficient. For
weighing or
generating aerosols,
an N95 or higher
respirator is

recommended.

To prevent inhalation
of the powdered

compound.

[9]

Body Protection

A disposable, low-
permeability gown
with a solid front, long
sleeves, and tight-

fitting cuffs.

To protect skin and
clothing from

contamination.

[7]

Foot Protection

Closed-toe shoes.
Shoe covers should

be worn in designated

To protect feet from

spills and prevent the

[8]

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.cdc.gov/niosh/substance-use/fentanyl-healthcare-guidelines/ppe.html
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.cdc.gov/niosh/substance-use/fentanyl-healthcare-guidelines/ppe.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.pppmag.com/article/121/December_2006/Personal_Equipment_for_Use_in_Handling_Hazardous_Drugs/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

hazardous drug spread of

handling areas. contamination.

Operational Plan for Handling Conolidine

A step-by-step operational plan ensures that Conolidine is handled safely and effectively
throughout the experimental workflow.

Preparation and Engineering Controls

» Designated Area: All work with Conolidine powder should be conducted in a designated
area, such as a chemical fume hood or a biological safety cabinet, to minimize inhalation
exposure.

o Surface Protection: Cover the work surface with absorbent, disposable bench paper.

o Gather Materials: Ensure all necessary equipment, including microbalances, spatulas, and
solvent dispensers, are within the designated area before starting work.

Weighing and Reconstitution

» Weighing: Carefully weigh the required amount of Conolidine powder on a microbalance
within the containment of a fume hood. Use anti-static weighing paper or a weighing boat.

e Reconstitution: Add the solvent (e.g., DMSO) to the vial containing the Conolidine powder
slowly and carefully to avoid splashing. Cap the vial securely and vortex or sonicate as
needed to ensure complete dissolution.

Experimental Use

e Dilutions: Perform all serial dilutions within the fume hood.

e Cell Culture/Animal Dosing: When adding Conolidine solutions to cell cultures or preparing
doses for animal studies, handle the solutions with care to avoid splashes and aerosols.

Decontamination
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o Work Surfaces: After each use, decontaminate the work area. Wipe down all surfaces with a

suitable deactivating agent or 70% ethanol.

o Equipment: Clean all non-disposable equipment, such as spatulas and glassware,

thoroughly.

Disposal Plan

Proper disposal of Conolidine waste is critical to prevent environmental contamination and

accidental exposure.

Waste Type Disposal Procedure Reference
Dispose of as hazardous
Unused Conolidine Powder chemical waste in a clearly [10][11]
labeled, sealed container.
Place in a designated
Contaminated Labware (e.qg., hazardous waste container 5]
pipette tips, tubes) lined with a durable
polyethylene bag.
Remove carefully to avoid
Contaminated PPE (e.g., cross-contamination and place 5]
gloves, gown) in a labeled, sealed bag for
hazardous waste disposal.
o Collect in a designated, sealed
Liquid Waste (e.g., unused .
) hazardous waste container. Do [11]
solutions) )
not pour down the drain.
Triple-rinse with a suitable
solvent, collect the rinsate as
) hazardous waste, and then
Empty Vials [11]

dispose of the vial in a sharps
container or as hazardous

waste.

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for handling Conolidine in a laboratory
setting, from receiving to disposal.

Preparation

Receive & Log
Conolidine

Store at -10 to -25°C

Prepare Designated
Work Area

Don Appropriate
PPE

Proceed to Handling

Handling (in Fume Hood)

Weigh Powder

Reconstitute in
Solvent (e.g., DMSO)

Perform Experiment
(e.g., Dilutions, Dosing)

Proceed to Cleanup

Cleanup & Disposal

Decontaminate
Work Area & Equipment

Dispose of Solid &
Liquid Waste

Doff & Dispose of
PPE
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Caption: Workflow for the safe handling of Conolidine in a laboratory environment.

This comprehensive guide provides the necessary information for the safe handling and
disposal of Conolidine. Adherence to these procedures will help to ensure the safety of all
laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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